Cas no 170918-30-6 (1H-Benzimidazol-5-amine,4,7-dimethyl-(9CI))

• Product Name: 1H-Benzimidazol-5-amine,4,7-dimethyl-(9CI)
• CAS No: 170918-30-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 111379
• Update Time: 2023-04-01

1H-Benzimidazol-5-amine,4,7-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,4,7-dimethyl-
• 1H-Benzimidazol-5-amine,4,7-dimethyl-(9CI)
• 1H-Benzimidazol-6-amine, 4,7-dimethyl-

• Inchi： 1S/C9H11N3/c1-5-3-7(10)6(2)9-8(5)11-4-12-9/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： XIFHBXQZZCGMHU-UHFFFAOYSA-N
• SMILES： C1NC2=C(C)C(N)=CC(C)=C2N=1

Computed Properties

• Exact Mass: 161.095
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2